Cas no 1256817-19-2 (Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate structure
1256817-19-2 structure
Product Name:Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
CAS No:1256817-19-2
MF:C8H6FN3O2
MW:195.150544643402
CID:1088853
PubChem ID:71721032
Update Time:2025-04-20

Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
    • methyl 5-fluoro-2H-pyrazolo[3,4-b]pyridine-3-carboxylate
    • DB-188090
    • SCHEMBL16517041
    • LTLCSMUVOGRSBX-UHFFFAOYSA-N
    • Methyl5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
    • 1256817-19-2
    • DTXSID30856890
    • Inchi: 1S/C8H6FN3O2/c1-14-8(13)6-5-2-4(9)3-10-7(5)12-11-6/h2-3H,1H3,(H,10,11,12)
    • InChI Key: LTLCSMUVOGRSBX-UHFFFAOYSA-N
    • SMILES: FC1C=NC2C(C=1)=C(C(=O)OC)NN=2

Computed Properties

  • Exact Mass: 195.04440460g/mol
  • Monoisotopic Mass: 195.04440460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.9Ų

Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Pricemore >>

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